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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine

CAS No.: 17758-12-2

Cat. No.: B096741

Get Quote

Technical Safety Guide: 4-Methoxy-5-
methylpyrimidine & Intermediates
Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
4-Methoxy-5-methylpyrimidine is a functionalized pyrimidine derivative.[1] In drug discovery,

it serves as a "privileged structure," often utilized as a bioisostere for pyridine or phenyl rings to

modulate solubility and metabolic stability in active pharmaceutical ingredients (APIs).

Table 1: Target Compound Specifications
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Property Specification

Chemical Name 4-Methoxy-5-methylpyrimidine

CAS Number 2804-87-7

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

Physical State Low-melting solid or viscous oil (Ambient)

Solubility
Soluble in MeOH, DCM, DMSO; Sparingly

soluble in water

Predicted LogP ~0.8 (Lipophilic)

Key Functional Groups Pyrimidine ring (Basic), Methoxy ether (Stable)

Hazard Identification & Toxicology (The "SDS" Core)
While the final compound (4-Methoxy-5-methylpyrimidine) exhibits moderate hazards, the

synthesis pathway involves high-risk intermediates and reagents. A "Process Safety" approach

is required.

Target Compound Hazards (CAS 2804-87-7)
Based on Structure-Activity Relationship (SAR) and analog data (e.g., 4-methoxypyrimidine).

GHS Classification:

Skin Irritation: Category 2 (Causes skin irritation).[2][3]

Eye Irritation: Category 2A (Causes serious eye irritation).[4]

STOT-SE: Category 3 (May cause respiratory irritation).[4]

Signal Word:WARNING

Handling Note: The methoxy group reduces the electrophilicity of the ring compared to its

chloro-precursors, lowering the risk of severe chemical burns but retaining irritant properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b096741/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-methoxy-5-methylpyrimidine-intermediates
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylpyrimidine
https://www.fishersci.com/store/msds?partNumber=AC450732500&productDescription=5-METHYLPYRIMIDINE%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Intermediate Hazards
The primary safety risk lies in the precursors used to generate the target.

Intermediate /
Reagent

CAS No.[5][6][7][8] GHS Hazards Critical Safety Note

4-Chloro-5-

methylpyrimidine
13036-57-2

Eye Dam. 1, Acute

Tox. 4, Skin Irrit. 2

CORROSIVE TO

EYES. Irreversible

damage possible.

Wear face shield.[9][8]

[3][10]

5-Methyl-4-pyrimidinol 6322-61-8
Skin Irrit. 2, Eye Irrit.

[2] 2A

Precursor tautomer.

Moderate irritant.

Phosphorus

Oxychloride (POCl₃)
10025-87-3

Acute Tox. 2 (Inhal),

Skin Corr. 1A

FATAL IF INHALED.

Reacts violently with

water.

Sodium Methoxide

(NaOMe)
124-41-4

Flam. Sol. 1, Skin

Corr.[4] 1B

Moisture sensitive.

Causes severe skin

burns.

Synthesis Workflow & Safety Interventions
The synthesis of 4-Methoxy-5-methylpyrimidine typically proceeds via the chlorination of the

hydroxy-pyrimidine followed by nucleophilic aromatic substitution (SₙAr). The diagram below

maps the hazard evolution through this pathway.

Figure 1: Process Hazard Map
This workflow visualizes the transition from High Hazard (Red/Orange) reagents to the

Moderate Hazard (Blue) target.
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Step 1: Chlorination (High Risk)

Step 2: Methoxylation (Exothermic)

5-Methyl-4-pyrimidinol
(CAS 6322-61-8)

[Irritant]

4-Chloro-5-methylpyrimidine
(CAS 13036-57-2)

[Eye Damage Cat 1]

Reflux
(HCl Gas Evolution)

POCl3
[Fatal Inhalation/Corrosive]

4-Methoxy-5-methylpyrimidine
(CAS 2804-87-7)

[Irritant Cat 2]

S_NAr Substitution
(Exothermic)

NaOMe / MeOH
[Flammable/Corrosive]

Click to download full resolution via product page

Caption: Hazard evolution from POCl₃ chlorination (High Risk) to methoxylation (Moderate

Risk).

Handling & Experimental Protocols
Protocol: Safe Handling of 4-Chloro-5-methylpyrimidine
(Intermediate)
Rationale: This intermediate is a lachrymator and can cause irreversible eye damage (Category

1).

Engineering Controls: All weighing and transfers must occur inside a certified chemical fume

hood.

PPE: Double nitrile gloves (0.11 mm min), lab coat, and tight-fitting safety goggles (not just

safety glasses) are mandatory. A face shield is recommended if handling >5g.

Solubility Check: Dissolve in DCM or Ethyl Acetate immediately upon isolation to reduce dust

hazard.
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Protocol: Quenching POCl₃ Reactions (Step 1 Waste)
Rationale: Direct water addition to POCl₃ generates massive heat and HCl gas.

Cooling: Cool the reaction mixture to <0°C.

Dilution: Dilute with an inert solvent (e.g., DCM or Toluene) first.

Neutralization: Slowly add the mixture into a stirred solution of saturated Sodium Bicarbonate

(NaHCO₃) or ice water. Do not add water to the mixture.

Ventilation: Ensure high exhaust rate to capture evolved CO₂ and HCl vapors.

Storage of 4-Methoxy-5-methylpyrimidine
Conditions: Store at 2–8°C (Refrigerate).

Atmosphere: Hygroscopic; store under Nitrogen or Argon to prevent hydrolysis of the

methoxy ether back to the hydroxypyrimidine.

Incompatibility: Keep away from strong oxidizing agents and strong acids.[11][3]

Emergency Response
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Scenario Immediate Action

Eye Contact

CRITICAL: Rinse cautiously with water for 15+

minutes. Lift eyelids.[10] If the Chloro-

intermediate is involved, seconds count to

prevent blindness. Seek immediate medical

attention.

Skin Contact
Wash with soap and water.[3][10] If redness

persists (dermatitis), consult a physician.

Inhalation

Move to fresh air.[9][11][3][4] If wheezing occurs

(common with pyrimidine dusts), administer

oxygen if trained.

Spill (Solid)

Do not dry sweep (dust hazard). Wet with inert

solvent (e.g., heptane) and wipe up. Place in

hazardous waste container.

Fire

Use CO₂, dry chemical, or alcohol-resistant

foam.[9] Burning pyrimidines emit toxic Nitrogen

Oxides (NOx).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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